Cas no 1344794-98-4 (2-(1E)-2,5-dimethylcyclohexylideneacetic acid)

• Product Name: 2-(1E)-2,5-dimethylcyclohexylideneacetic acid
• CAS No: 1344794-98-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6491580
• PubChem ID: 165505330
• Update Time: 2025-10-29

2-(1E)-2,5-dimethylcyclohexylideneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1E)-2,5-dimethylcyclohexylideneacetic acid
• 1344794-98-4
• 2-[(1E)-2,5-dimethylcyclohexylidene]acetic acid
• EN300-1455170

• Inchi： 1S/C10H16O2/c1-7-3-4-8(2)9(5-7)6-10(11)12/h6-8H,3-5H2,1-2H3,(H,11,12)/b9-6+
• InChI Key： UDBCPDGUPVPDGE-RMKNXTFCSA-N
• SMILES： OC(/C=C1\CC(C)CCC\1C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(1E)-2,5-dimethylcyclohexylideneacetic acid

Comprehensive Overview of 2-(1E)-2,5-dimethylcyclohexylideneacetic acid (CAS No. 1344794-98-4)

2-(1E)-2,5-dimethylcyclohexylideneacetic acid (CAS No. 1344794-98-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, fragrance development, and material science. This compound, characterized by its unique cyclohexylidene backbone and acetic acid functional group, exhibits versatile applications due to its structural properties. Researchers and industry professionals are increasingly exploring its potential in drug discovery, flavor and fragrance formulations, and advanced material synthesis.

The compound's IUPAC name reflects its intricate molecular architecture, featuring a 2,5-dimethylcyclohexylidene moiety conjugated with an acetic acid group. This configuration contributes to its stereochemical specificity and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation. Its CAS No. 1344794-98-4 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

In the context of green chemistry and sustainable synthesis, 2-(1E)-2,5-dimethylcyclohexylideneacetic acid has emerged as a candidate for eco-friendly catalytic processes. Its derivatives are being investigated for their potential in biodegradable polymers and renewable energy applications, aligning with the growing demand for environmentally benign chemicals. The compound's low toxicity profile further enhances its appeal for industrial adoption, particularly in cosmetics and pharmaceutical excipients.

From a commercial perspective, the demand for high-purity 2-(1E)-2,5-dimethylcyclohexylideneacetic acid is driven by its utility in fine chemical manufacturing. Suppliers emphasize batch consistency and scalable synthesis to meet the needs of GMP-compliant production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its chemical integrity and isomeric purity, ensuring compliance with international standards.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 1344794-98-4 as a scaffold for virtual screening and molecular docking studies. Computational models predict its affinity for biological targets, accelerating the identification of novel therapeutic agents. Additionally, its olfactory properties make it a subject of interest in perfumery research, where subtle structural modifications can yield new aromatic profiles.

In summary, 2-(1E)-2,5-dimethylcyclohexylideneacetic acid represents a multifaceted compound with broad scientific and industrial relevance. Its CAS No. 1344794-98-4 ensures unambiguous identification, while its applications span pharmaceuticals, fragrances, and sustainable materials. As research advances, this compound is poised to play a pivotal role in addressing contemporary challenges in chemical innovation and product development.